2-[4-(4-methoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl]-N-(3-methylphenyl)acetamide

• IUPAC Name: 2-[4-(4-methoxyphenyl)-2,3-dioxopyrazin-1-yl]-N-(3-methylphenyl)acetamide
• InChI: InChI=1S/C20H19N3O4/c1-14-4-3-5-15(12-14)21-18(24)13-22-10-11-23(20(26)19(22)25)16-6-8-17(27-2)9-7-16/h3-12H,13H2,1-2H3,(H,21,24)
• InChI Key: NPUJEJWKHFHKDG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)CN2C=CN(C(=O)C2=O)C3=CC=C(C=C3)OC
• Molecular Formula: C20H19N3O4
• Molecular Weight: 365.4 g/mol
• CAS No.: 891867-12-2

Description

This compound features a tetrahydropyrazine-dione core (2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl) substituted with a 4-methoxyphenyl group at position 4 and an N-(3-methylphenyl)acetamide moiety at position 1. The molecular formula is inferred as C₂₀H₂₂N₃O₄ (molecular weight ≈ 368.45 g/mol). The 4-methoxyphenyl group introduces electron-donating properties, while the 3-methylphenylacetamide contributes to lipophilicity.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Molecular Comparisons

The table below compares the target compound with structurally related analogs:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Structural Features
Target: 2-[4-(4-Methoxyphenyl)-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl]-N-(3-methylphenyl)acetamide	C₂₀H₂₂N₃O₄	368.45	4-Methoxyphenyl, 3-methylphenylacetamide	Tetrahydropyrazine-dione core with aromatic and acetamide substituents
2-{4-(4-Chlorophenyl)methyl-2,3-dioxo-1,2,3,4-tetrahydropyrazin-1-yl}-N-(3-methoxyphenyl)acetamide	C₂₀H₂₀ClN₃O₄	401.84	4-Chlorophenylmethyl, 3-methoxyphenylacetamide	Chlorine substituent enhances electronegativity; methyl linker adds steric bulk
N-(3-Methoxyphenyl)-2-(1-methyl-4-oxopyrazolo[3,4-d]pyrimidin-5-yl)acetamide	C₁₅H₁₇N₅O₃	331.34	3-Methoxyphenyl, 1-methylpyrazolo-pyrimidinone	Pyrazolo-pyrimidinone core with fused heterocyclic system; smaller molecular weight

Key Differences and Implications

Substituent Effects :

• The 4-methoxyphenyl group in the target compound (electron-donating) contrasts with the 4-chlorophenylmethyl group in the analog (electron-withdrawing). This difference may alter electronic distribution, affecting binding to hydrophobic pockets or enzymatic active sites .
• The 3-methylphenyl vs. 3-methoxyphenyl acetamide substituents influence lipophilicity: methyl groups increase hydrophobicity, while methoxy groups enhance solubility via polar interactions .

Synthetic Feasibility :

• The compound’s synthesis likely involves Suzuki-Miyaura coupling (similar to ), given the presence of a boronate ester intermediate. The target compound may require analogous palladium-catalyzed cross-coupling, but the absence of a chlorine substituent could simplify purification .

The tetrahydropyrazine-dione core in the target may confer unique selectivity due to its hydrogen-bonding capacity .

Research Findings and Inferences

• Solubility : The target compound’s 4-methoxyphenyl group may improve aqueous solubility compared to ’s chlorinated analog, which is more lipophilic .
• Metabolic Stability : The 3-methylphenyl group in the target compound could slow oxidative metabolism compared to methoxy-substituted analogs, as methyl groups are less susceptible to CYP450-mediated demethylation .
• Synthetic Challenges: The tetrahydropyrazine-dione core’s sensitivity to hydrolysis under acidic/basic conditions may require optimized reaction protocols, contrasting with the stable pyrazolo-pyrimidinone systems in .